Cas no 1537332-91-4 (2-Amino-2-cyclopropylethanimidamide)

• Product Name: 2-Amino-2-cyclopropylethanimidamide
• CAS No: 1537332-91-4
• MF: C₅H₁₁N₃
• MW: 113.160940408707
• MDL: MFCD21940800
• CID: 5617214
• PubChem ID: 79496524
• Update Time: 2025-05-28

2-Amino-2-cyclopropylethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclopropylethanimidamide
• AKOS018051701
• EN300-2993314
• 1537332-91-4
• 2-Amino-2-cyclopropylethanimidamide

• MDL： MFCD21940800
• Inchi： 1S/C5H11N3/c6-4(5(7)8)3-1-2-3/h3-4H,1-2,6H2,(H3,7,8)
• InChI Key： REENHUYCHAMMJL-UHFFFAOYSA-N
• SMILES： NC(C(=N)N)C1CC1

Computed Properties

• Exact Mass: 113.095297364g/mol
• Monoisotopic Mass: 113.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 2-Amino-2-cyclopropylethanimidamide

Comprehensive Overview of 2-Amino-2-cyclopropylethanimidamide (CAS No. 1537332-91-4): Properties, Applications, and Research Insights

2-Amino-2-cyclopropylethanimidamide (CAS No. 1537332-91-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The compound's cyclopropyl moiety and amidine functional group make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in metabolic disorders and inflammatory pathways.

In recent years, the demand for cyclopropyl-containing compounds like 2-Amino-2-cyclopropylethanimidamide has surged, driven by their stability and conformational rigidity. These properties are critical for designing drugs with improved bioavailability and target specificity. A 2023 study highlighted its role as a precursor for kinase inhibitors, aligning with the growing interest in personalized medicine and small-molecule therapeutics.

The synthesis of CAS No. 1537332-91-4 typically involves multi-step organic reactions, including cyclopropanation and guanidine formation. Advanced techniques like HPLC purification ensure high purity (>98%), meeting stringent requirements for preclinical studies. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its molecular structure, addressing quality concerns frequently raised in academic forums.

From an industrial perspective, 2-Amino-2-cyclopropylethanimidamide is cataloged by major chemical suppliers under research-grade chemicals, with applications extending to peptide mimetics and catalysis. Its compatibility with green chemistry principles—such as solvent-free reactions—resonates with sustainability trends, a top search query among chemists in 2024.

Ongoing investigations focus on optimizing its scalable synthesis and derivatization for high-throughput screening libraries. As the pharmaceutical industry prioritizes fragment-based drug design, this compound’s modularity positions it as a versatile building block. Future research may explore its utility in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies.